Cas no 1994901-00-6 (3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione)

• Product Name: 3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione
• CAS No: 1994901-00-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5890132
• PubChem ID: 165874547
• Update Time: 2025-06-27

3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione
• EN300-1127394
• 1994901-00-6

• Inchi： 1S/C11H20O3/c1-6-8(9(12)7-14-5)10(13)11(2,3)4/h8H,6-7H2,1-5H3
• InChI Key： OEGFDPAAYVMPHK-UHFFFAOYSA-N
• SMILES： O=C(C(C(COC)=O)CC)C(C)(C)C

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione

Professional Introduction to Compound with CAS No. 1994901-00-6 and Product Name: 3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione

The compound identified by the CAS number 1994901-00-6 and the product name 3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecular architectures.

At the core of this compound's identity is its molecular formula, which consists of a hexane backbone modified by various functional groups. The presence of ethyl, methoxy, and dimethyl substituents introduces a rich array of stereochemical possibilities, making it a versatile intermediate in organic synthesis. The 2,4-dione moiety further enhances its reactivity, providing multiple sites for functionalization and transformation into other pharmacologically relevant derivatives.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit desirable biological activities. The structural features of 3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione align well with this trend, as they can serve as precursors for constructing complex heterocycles. These heterocycles are often investigated for their potential as drug candidates due to their ability to interact with biological targets in unique ways.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. Researchers have been exploring its utility in creating derivatives that target various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The flexibility offered by the ethyl, methoxy, and dimethyl groups allows chemists to fine-tune the electronic and steric properties of the molecule, enabling the design of highly specific ligands.

The 2,4-dione functionality is particularly noteworthy, as it can participate in a variety of chemical reactions that are not possible with simpler ketone or ester groups. For instance, it can undergo condensation reactions with amines to form Schiff bases, which have been shown to exhibit a wide range of biological activities. Additionally, it can be converted into cyclic structures through intramolecular cyclization reactions, leading to fused ring systems that are common motifs in many pharmacologically active compounds.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of compounds like 3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione. Molecular modeling studies have revealed insights into how different substituents influence the molecule's conformation and electronic distribution, providing valuable guidance for synthetic planning. These computational tools have enabled researchers to predict the outcomes of complex reactions with greater accuracy, thereby accelerating the discovery process.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. While not yet widely studied in clinical settings, early data suggest that derivatives derived from 3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione may possess therapeutic potential. For example, modifications to the ethyl, methoxy, and dimethyl groups have been explored to enhance binding affinity to specific biological targets. Such modifications are crucial for optimizing drug candidates and improving their efficacy.

The development of new synthetic methodologies is another area where this compound has made significant contributions. Researchers have leveraged its structural features to develop innovative catalytic processes that enable efficient transformations under mild conditions. These methods not only improve the scalability of producing complex molecules but also reduce waste generation, aligning with green chemistry principles.

The future prospects for 3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione are promising as ongoing research continues to uncover new applications and derivatives. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential for developing novel therapeutics. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible benefits for patients worldwide.

In conclusion,3-ethyl-1-methoxy-5,5-dimethylhexane-2,4-dione (CAS No. 1994901-00-6) stands as a testament to the power of organic chemistry in driving innovation across multiple disciplines. Its unique structural features make it a valuable tool for synthetic chemists and a promising candidate for future drug development efforts. As research progresses，we can anticipate even more exciting applications emerging from this versatile molecule.